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Compound of Interest

Compound Name: Dimethylenastron

Cat. No.: B1670673

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dimethylenastron is a potent and specific cell-permeable inhibitor of the mitotic kinesin Eg5
(also known as KSP or KIF11), a motor protein essential for the formation of the bipolar mitotic
spindle.[1][2][3][4] Inhibition of Eg5 leads to mitotic arrest and subsequent apoptosis, making it
a target for anti-cancer drug development.[1][2][4] This document provides detailed information
on the solubility and stability of Dimethylenastron in Dimethyl Sulfoxide (DMSO), along with
protocols for its preparation and storage, and an overview of its mechanism of action.

Physicochemical Properties

Property Value Reference
Molecular Formula C16H18N202S [3]
Molecular Weight 302.39 g/mol [5]1[6]

CAS Number 863774-58-7 [5][6]
Appearance White to off-white solid [6]

Solubility in DMSO
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The solubility of Dimethylenastron in DMSO is a critical factor for the preparation of stock
solutions for in vitro and in vivo studies. It is highly soluble in fresh, anhydrous DMSO.
However, it is important to note that DMSO is hygroscopic and the absorption of moisture can
significantly reduce the solubility of Dimethylenastron.[1][6] Therefore, the use of fresh, high-
quality DMSO is strongly recommended.

L Molar
Solubility in DMSO . Notes Reference
Concentration

55 mg/mL 181.88 mM [7]

Use of fresh DMSO is
advised as moisture

60 mg/mL 198.41 mM [1][5]
can decrease

solubility.

Ultrasonic assistance
may be required. Use
of newly opened
100 mg/mL 330.70 mM L [6]
DMSO is critical due
to its hygroscopic

nature.

Stability and Storage

Proper storage of Dimethylenastron, both in its solid form and as a DMSO stock solution, is
crucial to maintain its biological activity and ensure experimental reproducibility.

Solid Form
Storage Temperature Duration Reference
-20°C 3 years [6]
4°C 2 years [6]

DMSO Stock Solution
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Storage ] .
Duration Recommendations Reference
Temperature

Recommended for
long-term storage.

-80°C 2 years Aliquot to avoid [6]
repeated freeze-thaw

cycles.

Suitable for shorter-
term storage.

-20°C 1 year ) o [6]
Aliquoting is also

recommended.

General Recommendations:

¢ Avoid Repeated Freeze-Thaw Cycles: While some compounds are stable through multiple
freeze-thaw cycles, it is best practice to aliquot stock solutions into single-use volumes to
minimize potential degradation.[8][9][10]

« Influence of Water: The presence of water in DMSO can lead to compound degradation over
time.[11][12] Always use anhydrous DMSO for preparing stock solutions.

» Concentration: Higher concentration stock solutions (e.g., 10 mM or higher) are generally
more stable.[10]

Mechanism of Action

Dimethylenastron exerts its anti-mitotic effect by specifically targeting the motor protein Eg5.
[1][2] Eg5 is a member of the kinesin-5 family and plays a critical role in establishing and
maintaining the bipolar mitotic spindle during cell division.[4]

Signaling Pathway of Dimethylenastron Action
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Caption: Mechanism of Dimethylenastron action.

By inhibiting the ATPase activity of Eg5, Dimethylenastron prevents the motor protein from
sliding microtubules apart.[13] This leads to the failure of centrosome separation and the
formation of a monopolar spindle, which in turn triggers the spindle assembly checkpoint,
causing cell cycle arrest in mitosis and ultimately leading to apoptosis.[4] Additionally,
Dimethylenastron has been shown to activate the PI3K/Akt pathway, resulting in the
transcriptional upregulation of Hsp70.[2]

Experimental Protocols
Preparation of a 10 mM DMSO Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Dimethylenastron in
DMSO.
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Workflow for Preparing Dimethylenastron Stock Solution
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Preparation

Accurately weigh
Dimethylenastron powder

'

Transfer powder to a
sterile microcentrifuge tube

'

Add appropriate volume of
anhydrous DMSO

'

Vortex to dissolve.
Use sonication if necessary.

!

Store at -20°C or -80°C
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Storage and Handling

Freshly Prepared
Stock Solution

Aliquot into single-use
volumes in sterile tubes

A 4

Clearly label each aliquot
(Name, Conc., Date)

!

Store at -80°C for long-term
or -20°C for short-term

or Use

Thaw a single aliquot at
room temperature for use

‘oo

Dilute to working concentration Discard any unused portion
in appropriate buffer/medium of the thawed aliquot

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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